Cas no 1436050-93-9 (N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide)
N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide
-
- Inchi: 1S/C19H19N3O/c20-10-11-21-19(23)14-22(17-8-2-1-3-9-17)18-12-15-6-4-5-7-16(15)13-18/h1-9,18H,11-14H2,(H,21,23)
- InChI Key: WPDHXICJQCTDST-UHFFFAOYSA-N
- SMILES: C(NCC#N)(=O)CN(C1CC2=C(C1)C=CC=C2)C1=CC=CC=C1
Experimental Properties
- Density: 1.217±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 566.4±50.0 °C(Predicted)
- pka: 12.44±0.46(Predicted)
N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26685941-0.05g |
N-(cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)(phenyl)amino]acetamide |
1436050-93-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide
Comprehensive Overview of N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide (CAS No. 1436050-93-9)
N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide (CAS No. 1436050-93-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 1436050-93-9, features a cyanomethyl group and a 2,3-dihydro-1H-inden-2-yl moiety, which contribute to its distinct chemical properties. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting specific enzymatic pathways or receptors.
The growing demand for novel small-molecule inhibitors and biologically active compounds has placed N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide under the spotlight. Its structural complexity and functional groups make it a promising candidate for medicinal chemistry applications. Recent studies have explored its interactions with protein targets, shedding light on its potential as a therapeutic agent. The compound's CAS registry number 1436050-93-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.
One of the key reasons for the compound's popularity is its potential role in addressing neurodegenerative diseases and inflammatory conditions. With the rise of precision medicine and personalized therapeutics, researchers are keen to understand how N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide can be optimized for enhanced bioavailability and target specificity. The compound's acetamide backbone and phenylamino group are critical to its mechanism of action, making it a subject of extensive structure-activity relationship (SAR) studies.
In addition to its pharmaceutical potential, CAS No. 1436050-93-9 is also of interest in chemical synthesis and material science. Its unique molecular architecture allows for versatile modifications, enabling the development of derivatives with tailored properties. This adaptability aligns with the current trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds. The compound's long-tail keyword searches, such as "synthesis of N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide," highlight its relevance in synthetic chemistry.
Another area of exploration is the compound's potential in cancer research. Given the increasing focus on targeted therapies and kinase inhibitors, N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide has been investigated for its ability to modulate specific signaling pathways. Its pharmacokinetic properties and metabolic stability are critical factors in determining its suitability for preclinical development. The compound's CAS number 1436050-93-9 is often associated with queries about its biological activity and toxicity profile, underscoring its importance in drug safety assessments.
From a commercial perspective, the demand for high-purity N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide is on the rise, driven by its applications in contract research organizations (CROs) and academic laboratories. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 1436050-93-9 to cater to the needs of researchers. The compound's long chemical name and specific structure make it a niche product with a dedicated market.
In conclusion, N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide (CAS No. 1436050-93-9) represents a fascinating area of research with broad implications for drug development, chemical synthesis, and biomedical applications. Its unique properties and potential therapeutic benefits make it a compound worth watching in the coming years. As scientific inquiries continue to grow, the compound's CAS registry number and chemical name will remain pivotal in accessing relevant research and commercial offerings.
1436050-93-9 (N-(Cyanomethyl)-2-[(2,3-dihydro-1H-inden-2-yl)phenylamino]acetamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)